[(2,6-Difluorophenyl)methyl](pentyl)amine

• Molecular Formula: C12H17F2N
• Molecular Weight: 213.27 g/mol
• IUPAC Name: N-[(2,6-difluorophenyl)methyl]pentan-1-amine
• InChI: InChI=1S/C12H17F2N/c1-2-3-4-8-15-9-10-11(13)6-5-7-12(10)14/h5-7,15H,2-4,8-9H2,1H3
• InChI Key: URBRSZOIWJYMBR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNCC1=C(C=CC=C1F)F

Description

(2,6-Difluorophenyl)methylamine (CAS 1000342-51-7) is a secondary amine featuring a 2,6-difluorophenylmethyl group attached to a pentyl chain. Its molecular formula is C₁₂H₁₇F₂N, with a molecular weight of 213.27 g/mol. The compound is listed in commercial catalogs with 95% purity, indicating its use as a building block in organic synthesis or pharmaceutical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,6-Difluorophenyl)methylamine typically involves the following steps:

Starting Materials: The synthesis begins with 2,6-difluorobenzyl chloride and pentylamine.

Reaction: The 2,6-difluorobenzyl chloride undergoes a nucleophilic substitution reaction with pentylamine in the presence of a base such as sodium hydroxide or potassium carbonate.

Conditions: The reaction is usually carried out in an organic solvent like dichloromethane or toluene, under reflux conditions to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of (2,6-Difluorophenyl)methylamine may involve continuous flow reactors to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the scalability of the process.

Chemical Reactions Analysis

Types of Reactions

(2,6-Difluorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile.

Reduction: The compound can be reduced to form the corresponding amine derivatives.

Substitution: The difluorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

While comprehensive data tables and case studies for the applications of "(2,6-Difluorophenyl)methylamine" are not available within the provided search results, the following information can be reported:

General Information
(2,6-Difluorophenyl)methylamine is an organic compound used in chemical synthesis and pharmaceutical applications. The presence of the difluorophenyl group influences its electronic and steric properties.

Synthesis
The synthesis of (2,6-Difluorophenyl)methylamine typically involves a nucleophilic substitution reaction between 2,6-difluorobenzyl chloride and pentylamine.

Potential Applications
Preliminary studies suggest that (2,6-Difluorophenyl)methylamine interactions may influence enzymatic activity and receptor binding. Further studies are necessary to elucidate its full biological profile, which could pave the way for its use in therapeutic applications.

Related Compounds
Other compounds containing a difluorophenyl group have potential pharmaceutical applications. Examples include:

• 5-amino-2-(2,6-difluorophenyl)-n-[5-[6-(hydroxymethyl)-1,4-diazepan-1-yl]-1-methylpyrazol-4-yl]-1,3-thiazole-4-carboxamide
• 5-amino-n-[5-(6-amino-1-oxa-9-azaspiro[3.6]decan-9-yl)-1-methylpyrazol-4-yl]-2-(2,6-difluorophenyl)-1,3-thiazole-4-carboxamide
• 5-amino-n-[5-[(4r,5r)-4-amino-5-fluoroazepan-1-yl]-1-methylpyrazol-4-yl]-2-(2,6-difluorophenyl)-1,3-thiazole-4-carboxamide

Mechanism of Action

The mechanism of action of (2,6-Difluorophenyl)methylamine involves its interaction with specific molecular targets. The difluorophenyl group can engage in π-π interactions with aromatic residues in proteins, while the amine group can form hydrogen bonds with polar residues. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Alkyl Chain Length Variations

(2,6-Difluorophenyl)methylamine (CAS 1017047-88-9)

• Molecular Formula : C₉H₁₁F₂N
• Molecular Weight : 171.19 g/mol
• Key Differences : The ethyl variant has a shorter alkyl chain, resulting in reduced lipophilicity compared to the pentyl derivative. Predicted properties include a boiling point of 188.8 ± 25.0 °C and a pKa of 8.39 ± 0.10 , suggesting moderate basicity . The pentyl analog’s longer chain likely increases membrane permeability but may reduce aqueous solubility.

[(2,6-Difluorophenyl)methyl][3-(1H-imidazol-1-yl)propyl]amine

• Molecular Formula : C₁₃H₁₅F₂N₃
• Molecular Weight : 251.12 g/mol
• Key Differences : The addition of an imidazole ring introduces hydrogen-bonding capability, which could enhance interactions with biological targets (e.g., enzymes or receptors). This modification may improve solubility in polar solvents compared to the pentyl derivative .

Substituent Modifications

[(2,6-Difluorophenyl)methyl][2-(morpholin-4-yl)ethyl]amine

• Molecular Formula : C₁₃H₁₈F₂N₂O
• Molecular Weight : 256.29 g/mol
• This contrasts with the purely hydrophobic pentyl chain, which may prioritize lipid bilayer penetration .

1-[(2,6-Difluorophenyl)methyl]cyclohexan-1-amine hydrochloride

• Molecular Formula : C₁₃H₁₈ClF₂N
• Molecular Weight : 261.74 g/mol

Fluorine Position Isomers

1-[(2,4-Difluorophenyl)methyl]cyclohexan-1-amine hydrochloride

• Molecular Formula : C₁₃H₁₈ClF₂N
• Molecular Weight : 261.74 g/mol
• Key Differences : The 2,4-difluorophenyl isomer alters electronic distribution and steric hindrance compared to the 2,6-isomer. This may affect binding affinity in targets sensitive to substituent positioning, such as G protein-coupled receptors .

Heterocyclic Derivatives

Rufinamide (1-[(2,6-Difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide)

• Molecular Formula : C₁₀H₈F₂N₄O
• Molecular Weight : 238.19 g/mol
• Key Differences : Rufinamide, an anticonvulsant drug, replaces the pentylamine group with a triazole-carboxamide moiety. This modification enhances hydrogen-bonding capacity and introduces a planar heterocycle, critical for its activity in treating epilepsy .

Research Implications

• Alkyl Chain Effects : Longer chains (e.g., pentyl) may improve blood-brain barrier penetration, making the compound relevant for central nervous system (CNS) drug discovery.
• Fluorine Positioning : The 2,6-difluoro configuration minimizes metabolic degradation compared to other isomers, as seen in rufinamide’s stability .
• Heterocyclic Additions : Incorporating rings like imidazole or morpholine could expand therapeutic utility by targeting enzymes or receptors requiring polar interactions .

Biological Activity

(2,6-Difluorophenyl)methylamine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

The compound is characterized by the presence of a difluorophenyl group attached to a pentylamine moiety. The fluorine atoms enhance the lipophilicity and biological activity of the compound, making it suitable for various therapeutic applications.

The biological activity of (2,6-Difluorophenyl)methylamine can be attributed to several mechanisms:

• Inhibition of Ferroptosis : Recent studies suggest that compounds similar to (2,6-Difluorophenyl)methylamine may inhibit ferroptosis, a form of regulated cell death associated with various diseases. The inhibition is linked to the compound's ability to prevent lipid peroxidation and maintain mitochondrial integrity .
• Antimicrobial Activity : The compound has shown potential in antimicrobial applications, particularly against gram-positive bacteria and mycobacterial strains. Its structure allows for significant interactions with bacterial cell membranes, leading to increased permeability and cell death .

Biological Activity Data

Table 1 summarizes the biological activities observed for (2,6-Difluorophenyl)methylamine and related compounds.

Activity Type	Observed Effect	Reference
Ferroptosis Inhibition	EC50 values ranging from 25 nM to 207 nM
Antimicrobial Efficacy	Effective against Staphylococcus aureus and Mycobacterium species
Cytotoxicity	Low cytotoxicity in primary mammalian cells

Case Studies

• Ferroptosis Inhibition Study : A study evaluated the efficacy of various derivatives similar to (2,6-Difluorophenyl)methylamine in inhibiting ferroptosis. The results indicated that these compounds effectively prevented lipid peroxidation in cellular models, demonstrating their potential as therapeutic agents for neurodegenerative diseases .
• Antimicrobial Activity Assessment : Another study focused on the antimicrobial properties of structurally related compounds. It was found that several derivatives exhibited submicromolar activity against resistant strains of bacteria, suggesting that modifications to the phenyl group can enhance antibacterial efficacy .

Research Findings

• ADMET Properties : The pharmacokinetic properties (Absorption, Distribution, Metabolism, Excretion, Toxicity) are crucial for evaluating the viability of (2,6-Difluorophenyl)methylamine as a drug candidate. Its lipophilicity enhances absorption and distribution while minimizing toxicity .
• Structure-Activity Relationship (SAR) : Studies indicate that modifications to the fluorine substituents can significantly impact the biological activity. For instance, increasing lipophilicity through structural changes has been correlated with improved antimicrobial efficacy .